Cas no 887592-04-3 (Benzenecarboximidicacid, 4-bromo-2-methyl-, ethyl ester)

• Product Name: Benzenecarboximidicacid, 4-bromo-2-methyl-, ethyl ester
• CAS No: 887592-04-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 713678
• PubChem ID: 53426641
• Update Time: 2025-04-19

Benzenecarboximidicacid, 4-bromo-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 4-bromo-2-methyl-, ethyl ester
• 4-Bromo-2-methyl-benzimidic acid ethyl ester
• ethyl 4-bromo-2-methylbenzenecarboximidate
• Ethyl 4-bromo-2-methylbenzene-1-carboximidate
• DTXSID90699301
• 887592-04-3

• MDL： MFCD08061552
• Inchi： 1S/C10H12BrNO/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h4-6,12H,3H2,1-2H3
• InChI Key： WRLPZYAFBNEWHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=N)OCC)=C(C)C=1

Computed Properties

• Exact Mass: 241.01
• Monoisotopic Mass: 241.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1A^2